Cas no 1021910-49-5 (4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one)

• Product Name: 4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one
• CAS No: 1021910-49-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 5990756
• PubChem ID: 69231869
• Update Time: 2025-08-05

4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one
• 1021910-49-5
• EN300-1854575
• SCHEMBL4573000

• Inchi： 1S/C9H12N2O/c1-7(12)4-5-9-6-10-11(3)8(9)2/h4-6H,1-3H3/b5-4+
• InChI Key： WWWJLQMQCFTUFW-SNAWJCMRSA-N
• SMILES： O=C(C)/C=C/C1C=NN(C)C=1C

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 34.9Ų

Additional information on 4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one

Comprehensive Overview of 4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS No. 1021910-49-5): Properties, Applications, and Research Insights

4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one (CAS No. 1021910-49-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This pyrazole derivative combines a butenone moiety with a dimethylpyrazole group, making it a versatile intermediate for synthesizing bioactive molecules. Its molecular formula, C₉H₁₂N₂O, and molecular weight of 164.21 g/mol reflect its compact yet functionally rich architecture.

Recent studies highlight the compound's role in drug discovery, particularly in designing kinase inhibitors and anti-inflammatory agents. Researchers are exploring its potential to modulate enzymatic pathways, aligning with trends in precision medicine and targeted therapy. The α,β-unsaturated ketone segment in its structure enables Michael addition reactions, a property leveraged in covalent drug design—a hot topic in AI-driven molecular optimization.

In agrochemical applications, 4-(1,5-dimethyl-1H-pyrazol-4-yl)but-3-en-2-one serves as a precursor for crop protection agents. Its heterocyclic core mimics natural plant defense compounds, resonating with the growing demand for sustainable pesticides. This aligns with Google searches for "eco-friendly agrochemicals 2024" and "green chemistry in agriculture," reflecting market priorities.

The compound's physicochemical properties—including a predicted logP of 1.82 (indicating moderate lipophilicity) and hydrogen bond acceptor/donor counts of 2/0—suggest favorable bioavailability. These traits are critical for medicinal chemistry professionals searching for "lead compound optimization strategies." Computational studies using molecular docking tools further validate its interactions with biological targets like COX-2 and JAK kinases.

Analytical characterization of CAS No. 1021910-49-5 typically involves HPLC purification (≥95% purity) and structural confirmation via NMR spectroscopy (¹H and ¹³C) and mass spectrometry. These protocols address common queries such as "how to validate pyrazole derivatives" in research forums. Stability studies indicate compatibility with inert atmospheres (N₂) at -20°C storage—a detail vital for laboratory workflows.

Emerging applications include its use in material science, where its conjugated system contributes to organic semiconductors. This intersects with trending searches for "bio-based electronic materials," highlighting cross-disciplinary relevance. Patent analyses reveal growing IP activity around related structures, particularly in photodynamic therapy and OLED technologies.

From a synthetic perspective, the compound is accessible via Claisen-Schmidt condensation between 1,5-dimethyl-1H-pyrazole-4-carbaldehyde and acetone, followed by selective oxidation—a process optimized for gram-scale production. This responds to industrial queries about "cost-effective heterocycle synthesis." Regulatory databases confirm its non-hazardous status under standard handling conditions.

Future research directions may explore its metabolite profiling and structure-activity relationships (SAR), areas frequently searched in pharmacokinetics communities. Collaborative studies between computational chemists and experimentalists could accelerate its development, leveraging machine learning QSAR models—a technique dominating 2024's "AI in chemistry" discussions.